5-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, 95%

• IUPAC Name: 3-chloro-5-(4-chloro-3-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10Cl2O2/c1-8-4-9(2-3-13(8)16)10-5-11(14(17)18)7-12(15)6-10/h2-7H,1H3,(H,17,18)
• InChI Key: HZVPMMSOKHGGTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C2=CC(=CC(=C2)Cl)C(=O)O)Cl
• Molecular Formula: C14H10Cl2O2
• DSSTOX Substance ID: DTXSID40690404
• Molecular Weight: 281.1 g/mol
• CAS RN: 1261921-01-0

Description

5-Chloro-3-(4-chloro-3-methylphenyl)benzoic acid, commonly known as 5-CBA, is a synthetic organic compound with a wide range of applications in the fields of organic chemistry, pharmaceuticals, and biochemistry. It is used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. 5-CBA is a white solid with a melting point of 180-182 °C, and is soluble in many organic solvents.

Mechanism of Action

5-CBA is an intermediate in the synthesis of various organic compounds. It is used as a catalyst in the reaction of an organic compound with another organic compound, or with an inorganic compound. The reaction is typically carried out in the presence of a strong base, such as sodium hydroxide or potassium hydroxide, and an acid catalyst, such as sulfuric acid or hydrochloric acid.
Biochemical and Physiological Effects
5-CBA is a synthetic organic compound and is not known to have any biochemical or physiological effects on humans or animals.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-CBA in lab experiments is its low cost and wide availability. It is also relatively easy to synthesize and use in a variety of reactions. However, 5-CBA is a highly reactive compound and must be handled with care. It is also toxic and should be handled in a laboratory setting with proper safety precautions.

Future Directions

The future of 5-CBA is promising, as it can be used in the synthesis of a wide range of organic compounds. Research is currently being conducted to explore its potential applications in the fields of pharmaceuticals and agrochemicals. Additionally, research is being conducted to explore its potential applications in the fields of biotechnology and nanotechnology. Finally, research is being conducted to explore its potential applications in the fields of materials science and catalysis.

Synthesis Methods

5-CBA can be synthesized through two main methods: the Williamson ether synthesis and the Friedel-Crafts alkylation. The Williamson ether synthesis involves the reaction of 4-chloro-3-methylphenol with sodium chloroacetate in the presence of a strong base such as sodium hydroxide. The Friedel-Crafts alkylation involves the reaction of 4-chloro-3-methylphenol with chloroacetic acid in the presence of an aluminum chloride catalyst.

Scientific Research Applications

5-CBA has a wide range of applications in scientific research. It is used as an intermediate in the synthesis of various pharmaceuticals, agrochemicals, and other organic compounds. In addition, it is used as a reagent in the synthesis of various heterocyclic compounds, such as pyridines and quinolines. 5-CBA is also used as a catalyst in the synthesis of polymers, and as a precursor for the synthesis of other organic compounds.